
Operational Guide: Safe Disposal of 5-Methoxy-
1H-indole-2-boronic Acid

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name:
5-Methoxy-1H-indole-2-boronic

acid

CAS No.: 282528-61-4

Cat. No.: B1621986 Get Quote

Executive Summary & Chemical Profile
This guide provides an authoritative, step-by-step protocol for the disposal of 5-Methoxy-1H-
indole-2-boronic acid (CAS: 133724-19-3). As a Senior Application Scientist, I emphasize that

safe disposal is not merely a regulatory checkbox but a critical component of laboratory

integrity. This compound combines an indole core with a boronic acid moiety; improper

handling can lead to respiratory irritation or uncontrolled reactions with oxidizing waste

streams.
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Property Detail

Chemical Name 5-Methoxy-1H-indole-2-boronic acid

CAS Number 133724-19-3

Molecular Formula C₉H₁₀BNO₃

Physical State Solid (typically off-white to beige powder)

Solubility
Soluble in DMSO, Methanol; sparingly soluble in

water

Key Hazards
Skin/Eye Irritant (H315, H319), Respiratory

Irritant (H335)

| Reactivity | Sensitive to strong oxidizers; boronic acids may form boroxines (trimers) upon

dehydration.[1][2] |

Hazard Identification & Safety Assessment
Before initiating disposal, you must validate the safety parameters. This compound is generally

classified under GHS Category 2 (Skin/Eye Irritation) and Category 3 (STOT-SE).[3]

Required Personal Protective Equipment (PPE)

Respiratory: NIOSH-approved N95 respirator or P100 filters if dust generation is likely.

Dermal: Nitrile rubber gloves (Minimum thickness: 0.11 mm; Breakthrough time: >480 min).

Ocular: Chemical safety goggles (ANSI Z87.1 compliant). Side shields alone are insufficient

for powder handling.

Waste Characterization & Segregation Strategy
Effective disposal relies on strict segregation. Do NOT mix this compound with general trash or

aqueous waste streams containing heavy metals or strong oxidizers.

The Segregation Logic (Graphviz)
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The following decision tree illustrates the correct waste stream classification for 5-Methoxy-1H-
indole-2-boronic acid.

Waste Generation: 
5-Methoxy-1H-indole-2-boronic acid

Physical State?

Solid / Powder

Pure Compound

Solution (e.g., in DMSO/MeOH)

Dissolved

Solid Hazardous Waste
(Tag: Toxic/Irritant)

Collect in HDPE/Glass

Contaminated Sharps
(Needles/Glass)

If on broken glass

Organic Solvent Waste
(Non-Halogenated)

Combine with compatible solvents

Click to download full resolution via product page

Caption: Figure 1. Logical workflow for segregating 5-Methoxy-1H-indole-2-boronic acid
waste streams to ensure regulatory compliance.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Substance)
Use this for expired shelf-life inventory or spilled powder.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass

jar. Avoid metal containers to prevent potential boron-metal complexation over long periods.

Transfer:

Work inside a chemical fume hood to prevent inhalation.
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Transfer the solid using a plastic spatula.

Do not sweep dust into the general floor trash.

Labeling: Affix a hazardous waste tag.

Constituents: "5-Methoxy-1H-indole-2-boronic acid, 100%"

Hazard Checkbox: Irritant, Toxic.[4]

Storage: Cap tightly. Store in the "Solid Organic Waste" satellite accumulation area.

Protocol B: Liquid Waste Disposal (Reaction Mixtures/Stock
Solutions)
Use this for HPLC waste or reaction byproducts.

Solvent Compatibility Check: Ensure the carrier solvent (e.g., DMSO, Methanol) is

compatible with the "Non-Halogenated Organic" waste stream.

Dilution (Optional but Recommended): If the concentration is high (>1 M), dilute with the

carrier solvent to prevent precipitation in the waste drum.

Transfer: Pour into the designated "Organic Solvents (Non-Halogenated)" carboy.

Critical: Do NOT pour into the "Aqueous/Acid" stream. Indoles can polymerize in strong

acidic conditions, potentially clogging waste lines or creating tar-like residues.

Rinsing: Triple-rinse the original vessel with acetone or ethanol. Add rinsate to the same

organic waste carboy.

Protocol C: Contaminated Packaging
Empty Containers: If the bottle is legally "RCRA Empty" (less than 3% by weight remains),

triple rinse it with a solvent capable of dissolving the residue (e.g., Methanol).

Disposal:

Rinsate: Dispose of as hazardous liquid waste (Protocol B).
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Container: Deface the label and discard in glass/plastic recycling or trash, depending on

institutional policy.

Emergency Spill Response
In the event of a spill, immediate action is required to prevent area contamination.

Spill Detected Assess Volume & Hazard
(Is it > 10g?)

Minor Spill
(<10g)

Major Spill
(>10g or outside hood)

Don PPE:
Gloves, Goggles, N95

Contact EHS / Hazmat

Cover with wet paper towels
(Prevent Dust)

Scoop into Waste Jar
Wash area with soap/water

Click to download full resolution via product page

Caption: Figure 2. Emergency response loop for spills. Note that dust suppression (wetting) is

critical for solid spills.

Regulatory Compliance & Final Disposition
US EPA Classification: This compound does not typically carry a specific "P" or "U" list code

unless specified by state regulations. However, it must be treated as a characteristic

hazardous waste due to toxicity/irritability.

Destruction Method: The ultimate disposal method by the licensed contractor should be

Incineration. High-temperature incineration ensures the destruction of the indole ring and the

conversion of boron to safe borates/boric oxide particulates captured by scrubbers.

Drain Disposal:Strictly Prohibited. Do not discharge into sewer systems.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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